molecular formula C22H16N4O3S2 B4997379 N-({[4-(1,3-benzothiazol-2-yl)benzyl]amino}carbonothioyl)-2-nitrobenzamide

N-({[4-(1,3-benzothiazol-2-yl)benzyl]amino}carbonothioyl)-2-nitrobenzamide

Cat. No. B4997379
M. Wt: 448.5 g/mol
InChI Key: KLNAGWONYPRQKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-({[4-(1,3-benzothiazol-2-yl)benzyl]amino}carbonothioyl)-2-nitrobenzamide, commonly known as BNIPX, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. BNIPX is a benzamide derivative that has been synthesized using a unique method, and its mechanism of action and physiological effects are still being studied.

Scientific Research Applications

BNIPX has shown promising results in various scientific research applications. It has been studied for its anti-cancer properties, and it has been found to inhibit the growth of cancer cells in vitro. BNIPX has also been studied for its anti-inflammatory properties, and it has been found to reduce inflammation in animal models. In addition, BNIPX has been studied for its potential use as an anti-microbial agent, and it has been found to have activity against various bacterial strains.

Mechanism of Action

The mechanism of action of BNIPX is still being studied. However, it has been proposed that BNIPX inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, BNIPX has been found to modulate the activity of certain signaling pathways that are involved in inflammation and immune response.
Biochemical and Physiological Effects:
BNIPX has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have anti-microbial activity. In addition, BNIPX has been found to modulate the activity of certain signaling pathways that are involved in the regulation of cell growth and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of BNIPX is its unique structure and mechanism of action. This makes it a promising candidate for the development of new anti-cancer, anti-inflammatory, and anti-microbial agents. However, one of the limitations of BNIPX is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of BNIPX. One of the main areas of research is the development of new anti-cancer agents based on the structure of BNIPX. In addition, further studies are needed to fully understand the mechanism of action of BNIPX and its potential applications in the treatment of various diseases. Finally, the development of new methods for the synthesis and purification of BNIPX could lead to improved yields and better solubility in water.

Synthesis Methods

BNIPX was synthesized using a one-pot reaction method that involved the condensation of 2-nitrobenzoyl chloride with 4-(1,3-benzothiazol-2-yl)benzylamine in the presence of carbon disulfide and triethylamine. The reaction was carried out at room temperature, and the resulting product was purified using column chromatography. The yield of the product was found to be 70%, and the structure of the compound was confirmed using NMR and IR spectroscopy.

properties

IUPAC Name

N-[[4-(1,3-benzothiazol-2-yl)phenyl]methylcarbamothioyl]-2-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16N4O3S2/c27-20(16-5-1-3-7-18(16)26(28)29)25-22(30)23-13-14-9-11-15(12-10-14)21-24-17-6-2-4-8-19(17)31-21/h1-12H,13H2,(H2,23,25,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLNAGWONYPRQKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC(=S)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

448.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.